![molecular formula C16H20N2O B4110077 N-cyclohexyl-2-(1H-indol-1-yl)acetamide](/img/structure/B4110077.png)
N-cyclohexyl-2-(1H-indol-1-yl)acetamide
Overview
Description
N-cyclohexyl-2-(1H-indol-1-yl)acetamide, also known as GW 501516, is a synthetic compound that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It has been extensively studied for its potential applications in the field of sports enhancement, metabolic disorders, and cancer treatment. In
Mechanism of Action
The mechanism of action of N-cyclohexyl-2-(1H-indol-1-yl)acetamide involves the activation of the PPARδ pathway. PPARδ is a nuclear receptor that regulates the expression of genes involved in lipid metabolism, glucose homeostasis, and inflammation. Activation of PPARδ by this compound leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, which in turn leads to improved endurance and metabolic function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to increase endurance, improve muscle metabolism, reduce inflammation, and lower triglycerides and cholesterol levels. In human studies, it has been shown to improve insulin sensitivity and increase HDL cholesterol levels. However, further research is needed to fully understand the long-term effects of this compound on human health.
Advantages and Limitations for Lab Experiments
One advantage of using N-cyclohexyl-2-(1H-indol-1-yl)acetamide in lab experiments is its ability to activate the PPARδ pathway, which can lead to improved metabolic function and endurance. However, one limitation is the potential for off-target effects, as PPARδ is involved in a number of physiological processes. Additionally, the long-term effects of this compound on human health are not fully understood, which may limit its potential applications in the future.
Future Directions
There are a number of future directions for research on N-cyclohexyl-2-(1H-indol-1-yl)acetamide. One area of interest is its potential applications in the treatment of metabolic disorders such as diabetes and obesity. Another area of interest is its potential applications in the field of cancer treatment, as it has been shown to inhibit tumor growth and induce apoptosis in cancer cells. Additionally, further research is needed to fully understand the long-term effects of this compound on human health, which may have implications for its use in sports enhancement and other applications.
Scientific Research Applications
N-cyclohexyl-2-(1H-indol-1-yl)acetamide has been extensively studied for its potential applications in the field of sports enhancement, metabolic disorders, and cancer treatment. In sports, it has been shown to increase endurance and improve muscle metabolism by activating the PPARδ pathway. In metabolic disorders, it has been shown to improve insulin sensitivity, reduce inflammation, and lower triglycerides and cholesterol levels. In cancer treatment, it has been shown to inhibit tumor growth and induce apoptosis in cancer cells.
Properties
IUPAC Name |
N-cyclohexyl-2-indol-1-ylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O/c19-16(17-14-7-2-1-3-8-14)12-18-11-10-13-6-4-5-9-15(13)18/h4-6,9-11,14H,1-3,7-8,12H2,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKEMNCAHTQEUDQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)CN2C=CC3=CC=CC=C32 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.